N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide

• IUPAC Name: N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide
• InChI: InChI=1S/C22H17IN2O2/c1-13-10-19-20(11-14(13)2)27-22(25-19)15-6-5-7-16(12-15)24-21(26)17-8-3-4-9-18(17)23/h3-12H,1-2H3,(H,24,26)
• InChI Key: PIBJEHWEPUJJRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4I
• Molecular Formula: C22H17IN2O2
• Molecular Weight: 468.3 g/mol

Description

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide, also known as DBIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research.

Mechanism of Action

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide works by binding to the target protein and inducing a conformational change that leads to the formation of a fluorescent complex. This complex can be visualized using fluorescence microscopy, allowing researchers to study the dynamics of protein interactions in real-time.
Biochemical and Physiological Effects
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide has been shown to have minimal effects on cellular viability and metabolism, making it a safe and reliable tool for studying protein interactions in living cells. However, it is important to note that N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide may have off-target effects on other cellular processes, and caution should be exercised when interpreting experimental results.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide as a fluorescent probe is its high specificity and sensitivity for protein-protein interactions. Additionally, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide is relatively easy to use and can be applied to a wide range of experimental systems. However, there are also some limitations to using N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide, including its potential off-target effects and the need for specialized equipment for fluorescence microscopy.

Future Directions

There are several potential future directions for research on N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide. One area of interest is the development of new derivatives of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide with improved properties, such as increased specificity or sensitivity for certain protein targets. Additionally, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide could be used in combination with other imaging techniques, such as electron microscopy or super-resolution microscopy, to gain a more comprehensive understanding of protein interactions in living cells. Finally, N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide could be applied to the study of disease mechanisms, such as the formation of protein aggregates in neurodegenerative disorders.

Scientific Research Applications

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide has been extensively studied for its potential applications in biomedical research. One of the primary uses of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide is as a fluorescent probe for the detection of protein-protein interactions. N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-iodobenzamide has been shown to bind to the target protein with high specificity and sensitivity, making it a valuable tool for studying protein interactions in living cells.